Platinum--uranium (1/1)

• CAS No.: 12535-18-1
• Molecular Formula: PtU
• Molecular Weight: 433.11 g/mol
• IUPAC Name: platinum;uranium
• InChI: InChI=1S/Pt.U
• InChI Key: CISBBXZTPYOKKX-UHFFFAOYSA-N
• Canonical SMILES: [Pt].[U]

Description

Platinum–uranium (1/1) is an intermetallic compound formed by the combination of platinum and uranium in a 1:1 atomic ratio This compound is part of the broader category of uranium-platinum intermetallics, which are known for their unique physical and chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of platinum–uranium (1/1) typically involves the direct fusion of pure platinum and uranium metals. The reaction is carried out under high-temperature conditions to ensure complete alloying of the two metals. The process can be summarized as follows:

Direct Fusion: Platinum and uranium metals are weighed in stoichiometric amounts and placed in a high-temperature furnace.

Reduction Method: Another method involves the reduction of uranium dioxide with hydrogen in the presence of platinum.

Industrial Production Methods

Industrial production of platinum–uranium (1/1) involves similar high-temperature fusion techniques but on a larger scale. The process requires precise control of temperature and atmosphere to prevent contamination and ensure the purity of the final product. The use of inert gas atmospheres, such as argon, is common to prevent oxidation during the synthesis.

Chemical Reactions Analysis

Types of Reactions

Platinum–uranium (1/1) undergoes various chemical reactions, including:

Oxidation: The compound can oxidize when exposed to air at elevated temperatures, forming uranium oxides and platinum oxides.

Reduction: Reduction reactions can occur, particularly in the presence of hydrogen, leading to the formation of metallic uranium and platinum.

Substitution: The compound can participate in substitution reactions with other metals or compounds, leading to the formation of new intermetallic phases.

Common Reagents and Conditions

Oxidation: Oxygen or air at high temperatures.

Reduction: Hydrogen gas at elevated temperatures.

Substitution: Other metal halides or oxides under controlled conditions.

Major Products Formed

Oxidation: Uranium oxides (e.g., UO2) and platinum oxides (e.g., PtO2).

Reduction: Metallic uranium and platinum.

Substitution: New intermetallic compounds depending on the substituent metals.

Scientific Research Applications

Platinum–uranium (1/1) has several scientific research applications:

Nuclear Technology: Due to its unique properties, it is studied for potential use in nuclear reactors and as a material for nuclear fuel cladding.

Materials Science: The compound’s high melting point and stability make it a candidate for high-temperature applications and advanced materials research.

Catalysis: Platinum-based compounds are known for their catalytic properties, and the addition of uranium can modify these properties for specific catalytic applications.

Biomedical Research: While not as common, the compound’s unique properties may be explored for specialized biomedical applications, particularly in radiation therapy.

Mechanism of Action

The mechanism by which platinum–uranium (1/1) exerts its effects is primarily related to its physical and chemical stability. The compound’s high melting point and resistance to oxidation make it suitable for high-temperature applications. In nuclear technology, its ability to withstand radiation damage and maintain structural integrity is crucial. The interaction between platinum and uranium atoms at the molecular level contributes to the compound’s unique properties, such as enhanced catalytic activity and stability .

Comparison with Similar Compounds

Similar Compounds

Platinum–uranium (3/1): Another intermetallic compound with a different stoichiometric ratio, known for its superconducting properties at low temperatures.

Platinum–ruthenium: An intermetallic compound with similar catalytic properties but different structural characteristics.

Platinum–iridium: Known for its high corrosion resistance and use in high-precision applications.

Uniqueness

Platinum–uranium (1/1) is unique due to its specific atomic ratio, which imparts distinct physical and chemical properties.